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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Bromophenyl)-3-chloropropan-1-ol is a halogenated secondary alcohol that serves as a

valuable building block in organic synthesis. Its bifunctional nature, possessing both a reactive

hydroxyl group and a halogenated carbon chain, makes it a versatile precursor for the

synthesis of more complex molecules, particularly in the development of novel pharmaceutical

agents. This technical guide provides a summary of its known physical properties and outlines

detailed experimental protocols for the determination of key physicochemical parameters.

Core Physical Properties
While specific experimental data for the melting point, boiling point, and solubility of 1-(4-
Bromophenyl)-3-chloropropan-1-ol are not readily available in the cited literature, the

properties of its direct precursor, 1-(4-Bromophenyl)-3-chloropropan-1-one, have been

reported. This information is crucial for the synthesis and purification of the target compound.
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Property
1-(4-Bromophenyl)-3-
chloropropan-1-ol

1-(4-Bromophenyl)-3-
chloropropan-1-one
(Precursor)

Molecular Formula C₉H₁₀BrClO C₉H₈BrClO

Molecular Weight 249.53 g/mol [1] 247.51 g/mol

Melting Point Data not available 69 °C[2]

Boiling Point Data not available Data not available

Solubility Data not available Data not available

Synthesis and Logical Workflow
The synthesis of 1-(4-Bromophenyl)-3-chloropropan-1-ol is typically achieved through the

reduction of its ketone precursor, 1-(4-Bromophenyl)-3-chloropropan-1-one. This precursor is

synthesized via a Friedel-Crafts acylation reaction.
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Caption: Synthetic pathway of 1-(4-Bromophenyl)-3-chloropropan-1-ol.
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Given the absence of specific reported values for some physical properties of 1-(4-
Bromophenyl)-3-chloropropan-1-ol, the following are detailed, generalized experimental

protocols for their determination.

Determination of Melting Point
This protocol is based on the capillary method and is suitable for crystalline solid compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Ensure the sample of 1-(4-Bromophenyl)-3-chloropropan-1-ol is dry and finely powdered.

If necessary, grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube by tapping the open end

into the powder. The sample height should be approximately 2-3 mm.

Compact the sample at the bottom of the tube by tapping the sealed end on a hard surface

or by dropping it through a long glass tube.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (the beginning of the melting range)

and the temperature at which the last solid crystal melts (the end of the melting range).
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A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.

Determination of Boiling Point
This protocol describes the distillation method for determining the boiling point of a liquid at

atmospheric pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume (e.g., 5-10 mL) of 1-(4-Bromophenyl)-3-chloropropan-1-ol into the

distillation flask along with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor condenses in the

condenser.

The boiling point is the temperature at which the vapor temperature remains constant while

the liquid is distilling. Record this stable temperature.

It is also important to record the atmospheric pressure at the time of the measurement, as

boiling point is pressure-dependent.
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Determination of Solubility
This qualitative protocol can be used to determine the solubility of 1-(4-Bromophenyl)-3-
chloropropan-1-ol in various solvents.

Apparatus:

Test tubes

Vortex mixer or stirring rod

Graduated cylinders or pipettes

Procedure:

Label a series of test tubes with the names of the solvents to be tested (e.g., water, ethanol,

acetone, dichloromethane, hexane).

Add approximately 1 mL of each solvent to the corresponding test tube.

Add a small, accurately measured amount of 1-(4-Bromophenyl)-3-chloropropan-1-ol
(e.g., 10 mg) to each test tube.

Agitate the mixture vigorously using a vortex mixer or by stirring with a glass rod for a set

period (e.g., 1-2 minutes).

Visually inspect the solution to determine if the solid has completely dissolved.

If the compound dissolves, it is considered soluble in that solvent under the tested

conditions. If a significant amount of solid remains, it is considered insoluble or sparingly

soluble.

Observations should be recorded systematically, noting the degree of solubility (e.g., soluble,

partially soluble, insoluble).

Conclusion
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This technical guide provides the available physical property data for 1-(4-Bromophenyl)-3-
chloropropan-1-ol and its precursor, along with standardized protocols for the experimental

determination of its melting point, boiling point, and solubility. The provided synthesis workflow

illustrates its preparation, which is fundamental for researchers working with this compound.

Accurate determination of these physical properties is essential for its purification, handling,

and application in further chemical synthesis and drug development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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